Cas no 68310-02-1 (N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-(2-hydroxyethyl)heptane-1-sulphonamide)

• Product name: N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-(2-hydroxyethyl)heptane-1-sulphonamide
• CAS No: 68310-02-1
• MF: C₁₃H₁₄NO₃F₁₅S
• MW: 549.29616
• CID: 969995
• PubChem ID: 110017

N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-(2-hydroxyethyl)heptane-1-sulphonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-(2-hydroxyethyl)heptane-1-sulphonamide
• 1-Heptanesulfonamide, N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-(2-hydroxyethyl)-
• N-butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-(2-hydroxyethyl)heptane-1-sulfonamide
• N-Butyl-pentadecafluoro-N-(2-hydroxyethyl)-1-heptanesulfonamide
• N-Butyl-N-(2-hydroxyethyl)perfluoroheptanesulfonamide
• WIUXGCKDKOYUAL-UHFFFAOYSA-N
• DTXSID6071407
• EINECS 269-690-0
• 6FKC4L1UQR
• N-Butyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-(2-hydroxyethyl)-1-heptanesulfonamide
• UNII-6FKC4L1UQR
• NS00011256
• SCHEMBL8859621
• 68310-02-1

• Inchi： InChI=1S/C13H14F15NO3S/c1-2-3-4-29(5-6-30)33(31,32)13(27,28)11(22,23)9(18,19)7(14,15)8(16,17)10(20,21)12(24,25)26/h30H,2-6H2,1H3
• InChI Key： WIUXGCKDKOYUAL-UHFFFAOYSA-N
• SMILES： CCCCN(CCO)S(=O)(=O)C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 549.04552
• Monoisotopic Mass: 549.0454869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 57.61